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Compound of Interest

4-Chloro-3-chlorosulfonylbenzoic
Compound Name: d
aci

Cat. No.: B138895

An In-Depth Technical Guide to the Chemical Hazards and GHS Classification of 4-Chloro-3-
chlorosulfonylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-chlorosulfonylbenzoic acid (CAS No: 2494-79-3) is a difunctional organic
compound utilized in various synthetic pathways within pharmaceutical and chemical research.
[1] Its structure, incorporating both a carboxylic acid and a reactive chlorosulfonyl group, makes
it a valuable intermediate. However, these same functional groups are responsible for its
significant chemical hazards. This guide provides a detailed analysis of its hazard profile, GHS
classification, and essential protocols for safe handling, grounded in established safety data.

Section 1: GHS Hazard Classification and Profile

A thorough understanding of a chemical's hazard classification is the foundation of laboratory
safety. 4-Chloro-3-chlorosulfonylbenzoic acid is classified under the Globally Harmonized
System (GHS) as a hazardous substance requiring stringent handling protocols.

GHS Label Elements:

e Pictograms:
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o GHSO05 (Corrosion)
o GHSO07 (Exclamation Mark)

e Signal Word:Danger[2]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[2]
e H315: Causes skin irritation.[2]

o H318: Causes serious eye damage.[2] (Note: Some sources may list H314: Causes severe
skin burns and eye damage, which is a more severe classification often applied to related
compounds like 4-(Chlorosulfonyl)benzoic acid).[3][4]

o H335: May cause respiratory irritation.[2]

Precautionary Statements (P-Statements):

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

The following table summarizes the GHS classification for quick reference.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, ) H302: Harmful if
Category 4 GHSO07 Warning/Danger
Oral swallowed
. H314/H315:
Skin
) o Causes severe
Corrosion/Irritatio  Category 1B/2 GHSO05 Danger )
skin burns and
n
irritation
) H318: Causes
Serious Eye .
o Category 1 GHSO05 Danger serious eye
Damage/Irritation
damage
Specific target H335: May
organ toxicity — Category 3 GHSO07 Warning/Danger cause respiratory

Single exposure

irritation

Note: Classification can vary slightly between suppliers based on the purity and specific data
used. The presence of the chlorosulfonyl group often leads to a classification of Skin Corrosion
Category 1B. Users must always consult the specific Safety Data Sheet (SDS) provided with
the product.

Section 2: Detailed Hazard Analysis

The chemical reactivity of the chlorosulfonyl (-SO2Cl) and carboxylic acid (-COOH) groups
dictates the compound's hazardous nature.

Corrosivity and Irritation

The primary hazard stems from the chlorosulfonyl group, which is highly susceptible to
hydrolysis. Upon contact with moisture (e.g., on skin, in eyes, or mucous membranes), it can
react to form hydrochloric acid (HCI) and the corresponding sulfonic acid. This reaction is the
underlying cause of its severe corrosive effects.

» Skin Contact: Causes severe skin burns and damage.[3][4] Immediate and thorough
washing is critical to mitigate injury.
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o Eye Contact: Poses a risk of serious, potentially irreversible eye damage.[2] The rapid
generation of acid can cause severe burns to the cornea.

e Inhalation: As a solid powder, dust can be inhaled, causing irritation and potential chemical
burns to the respiratory system.[1]

Ingestion Toxicity

The compound is classified as harmful if swallowed.[2] Ingestion can lead to irritation and burns
of the gastrointestinal tract.

Chemical Reactivity

4-Chloro-3-chlorosulfonylbenzoic acid is incompatible with strong oxidizing agents, strong
bases, and water/moisture.[5] Contact with water or moist air can lead to the release of
corrosive and toxic hydrogen chloride gas.[5]

Section 3: Risk Mitigation and Handling Protocol

A self-validating safety workflow is essential when handling this compound. The following
diagram and protocol outline the necessary steps to ensure researcher safety.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.americanelements.com/2494-79-3-4-chloro-3-chlorosulfonyl-benzoic-acid
https://www.chembk.com/en/chem/BENZOIC%20ACID,%204-CHLORO-3-(CHLOROSULFONYL)-
https://www.americanelements.com/2494-79-3-4-chloro-3-chlorosulfonyl-benzoic-acid
https://www.benchchem.com/product/b138895?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation Phase
1. Review SDS &
Chemical Profile

nput for

2. Conduct Risk Assessmenﬂ
(Identify controls)

Determines

3. Select & Inspect PPE
\(Gloves, Goggles, Face Shield, Lab Coat)/

Ready for
)

Handling Phase

4. Work in Certified
Chemical Fume Hood

Proceed with Plan for

5. Weigh Solid Carefully
(Avoid dust generation)

6. Store Securely

(Cool, dry, inert atmosphere) Generates

Contingency & Disposal

8. Dispose of Waste
(Follow institutional guidelines)

7. Locate Spill Kit

& Emergency Shower/Eyewash

Click to download full resolution via product page

Caption: Risk mitigation workflow for handling hazardous chemical reagents.
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Step-by-Step Experimental Handling Protocol

o Preparation and Engineering Controls:

o Verify that a chemical fume hood is certified and functioning correctly. All manipulations of
the solid and its solutions must be performed within the fume hood.[5]

o Ensure an emergency eyewash station and safety shower are accessible and
unobstructed.[6]

o Keep a spill kit rated for corrosive materials nearby.
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and a face shield for maximum protection
against splashes.[5]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).
Check the glove manufacturer's breakthrough time for this specific chemical or class of
chemicals.

o Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.
e Handling and Dispensing:

o When weighing the solid, use a spatula and perform the task on a draft shield or within the
fume hood to prevent dust from becoming airborne.

o Add the solid slowly to the solvent when preparing solutions to control any exothermic
reactions.

o Keep containers tightly closed when not in use to prevent reaction with atmospheric
moisture.[5]

e Storage:

o Store the chemical in a cool, dry, well-ventilated area away from incompatible materials
like bases and moisture.[5]
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o The storage area should be designated for corrosive materials.[5]

e Waste Disposal:

o Dispose of waste materials, including contaminated consumables, according to
institutional and local environmental regulations. Do not dispose of down the drain.

Section 4: Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Route First Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing. If breathing is difficult,
Inhalation . . I . .
provide artificial respiration. Seek immediate

medical attention.[4][5]

Immediately take off all contaminated clothing.
) Rinse the skin with copious amounts of water for
Skin Contact . . . .
at least 15 minutes. Seek immediate medical

attention.[4][5]

Immediately rinse cautiously with water for at
least 15 minutes, holding the eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[4][5]

Rinse mouth with water. DO NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.[4][5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[4][5]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17337&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17337&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17337&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17337&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17337&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC405061000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

e Specific Hazards: When heated to decompaosition, it may emit toxic and corrosive fumes,
including carbon oxides, sulfur oxides, and hydrogen chloride gas.[4][5] Firefighters must
wear self-contained breathing apparatus (SCBA) and full protective gear.[4][5]

Section 5: Physicochemical Data

Property Value

Chemical Formula C7H4Cl204S][2]

Molecular Weight 255.08 g/mol [2]

Appearance Pale beige to light beige solid[7]
Boiling Point 432.4 °C at 760 mmHg[2]

CAS Number 2494-79-3[2]
Refe rences

PubChem. (n.d.). 4-(Chlorosulfonyl)benzoic acid. National Center for Biotechnology
Information.

» National Institute of Standards and Technology. (2014). SAFETY DATA SHEET: m-
Chlorobenzoic Acid.

o Alfa Aesar. (2025). SAFETY DATA SHEET: 4-Chloro-3-nitrobenzoic acid.

o ChemBK. (2024). BENZOIC ACID, 4-CHLORO-3-(CHLOROSULFONYL)-.

» European Directorate for the Quality of Medicines & HealthCare. (n.d.). 2-(4-Chloro-3-
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e American Elements. (n.d.). 4-Chloro-3-(chlorosulfonyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-3-chlorosulfonylbenzoic acid chemical hazards
and GHS classification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138895#4-chloro-3-chlorosulfonylbenzoic-acid-
chemical-hazards-and-ghs-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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